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Compound of Interest

Dicloxacillin sodium salt
Compound Name:
monohydrate

Cat. No.: B1670481

A Technical Guide to Dicloxacillin Sodium Salt
Monohydrate

This document provides a comprehensive technical overview of Dicloxacillin sodium salt
monohydrate, intended for researchers, scientists, and professionals in drug development. It
covers the compound's fundamental chemical properties, mechanism of action, and relevant
experimental data.

Chemical Identity and Structure

Dicloxacillin sodium salt monohydrate is a semi-synthetic, narrow-spectrum (-lactam
antibiotic belonging to the penicillin class.[1][2] It is particularly effective against infections
caused by beta-lactamase-producing Gram-positive bacteria, such as Staphylococcus aureus,
which are resistant to many other penicillins.[3][4] The presence of the isoxazolyl group with
dichlorophenyl substitution on its side chain provides steric hindrance, making it resistant to
degradation by B-lactamase enzymes.[4]

The compound is the hydrated sodium salt of Dicloxacillin.[5] Its chemical details are
summarized below.
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Dicloxacillin Sodium Salt Monohydrate Structure

Click to download full resolution via product page
Figure 1: Chemical Structure of Dicloxacillin Sodium Salt Monohydrate.

Physicochemical Properties

Dicloxacillin sodium salt monohydrate presents as a white to off-white crystalline powder.[1]
[6] It is freely soluble in water and methanol.[6][7] Key physicochemical data are compiled in

the table below.
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Property

Value

Molecular Formula

C19H16CI2N3NaOsS<H20[8][9][10]

Molecular Weight 510.32 g/mol [1][8][10]

CAS Number 13412-64-1[1][8]

Appearance White to off-white crystalline powder[1][9][10]

Melting Point 222-225 °C (with decomposition)[6][11]
Water: Soluble (50-100 mg/mL)[1][6]

Solubility [L0]Methanol: Soluble[6]DMSO: 33

mg/mL[12]PBS (pH 7.2): 10 mg/mL[12]

Optical Rotation

[a]D2° = +127.2° to +143° (in water)[6][7]

sodium;(2S,5R,6R)-6-[[3-(2,6-dichlorophenyl)-5-

methyl-1,2-oxazole-4-carbonyllamino]-3,3-

IUPAC Name dimethyl-7-ox0-4-thia-1-
azabicyclo[3.2.0]heptane-2-
carboxylate;hydrate[5][13]
CC1=C(C(=NO1)C2=C(C=CC=C2CI)Cl)C(=O)N

SMILES [C@H]3[C@@H]4N(C3=0)--INVALID-LINK--

C(=0)0.0.[Na][13]

Mechanism of Action

Like other B-lactam antibiotics, dicloxacillin exerts its bactericidal effect by inhibiting the

synthesis of the bacterial cell wall.[3][14] The key steps in its mechanism are:

» Binding to Penicillin-Binding Proteins (PBPs): Dicloxacillin binds to PBPs, which are

enzymes located on the inner membrane of the bacterial cell wall.[1][15]

« Inhibition of Transpeptidation: This binding inactivates the PBPs, preventing the final step of

peptidoglycan synthesis: the cross-linking of linear peptidoglycan polymer chains.[1][14]

e Cell Lysis: The inhibition of cell wall synthesis leads to a compromised cell wall, which

cannot withstand the internal osmotic pressure, resulting in cell lysis and bacterial death.[1]
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[14]

Its resistance to penicillinase (a type of 3-lactamase) allows it to remain active against bacteria

that produce this enzyme.[4]
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Figure 2: Mechanism of Action of Dicloxacillin.

Pharmacokinetic and Microbiological Data

The following tables summarize key quantitative data regarding the pharmacokinetics and in

vitro activity of dicloxacillin.

Table 1: Pharmacokinetic Properties
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Parameter Value

Oral Absorption ~50-60%][14]

Plasma Protein Binding 95-98%[14]

Half-life ~0.7 hours[14]

Elimination Primarily renal excretion[14]

| Volume of Distribution| 0.12 to 0.19 L/kg[14] |

Table 2: In Vitro Microbiological Data

Organism Strain MIC (pg/mL) ECso (mgl/L)
Staphylococcus
ATCC 25923 0.125[2] 0.06[2]
aureus
Staphylococcus
E19977 0.5[2] 0.50[2]
aureus
Diplococcus
_ 0.02 - 6.3[1]
pneumoniae

| Haemophilus influenzae | - | 6.3 - 25[1] | - |

Analytical Methodologies & Experimental Protocols

The characterization and quality control of Dicloxacillin sodium salt monohydrate involve
several standard analytical techniques. While specific, detailed protocols are typically found
within pharmacopeial monographs or specific research publications, a general experimental

workflow is outlined below.
Common Analytical Techniques:

« Infrared (IR) Spectrophotometry: Used for identity confirmation by comparing the substance's
IR absorption spectrum with that of a reference standard.[7]
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High-Performance Liquid Chromatography (HPLC): A standard method for assessing purity
and quantifying the active ingredient and any related substances or degradation products.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Provides detailed information about the
molecular structure, confirming identity and purity.[16]

Mass Spectrometry (MS): Used to confirm the molecular weight and fragmentation pattern of
the molecule.[16]

Karl Fischer Titration: The standard method for determining water content, which is critical for
a monohydrate salt.[7]
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Figure 3: General Experimental Workflow for Characterization.

Protocol Example: Identity Test via IR Spectroscopy (General Method)

o Sample Preparation: Prepare the Dicloxacillin sodium salt monohydrate sample, typically
as a potassium bromide (KBr) disc or using an Attenuated Total Reflectance (ATR)
accessory.

o Reference Standard: Prepare a reference standard of Dicloxacillin sodium in the same

manner.

o Data Acquisition: Record the infrared spectrum of both the sample and the reference
standard over the appropriate wavenumber range (e.g., 4000 to 400 cm™1).

o Comparison: Compare the spectrum of the sample to that of the reference standard. The
positions and relative intensities of the principal absorption bands in the sample spectrum
should be concordant with those in the reference spectrum for a positive identification.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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